Cas no 2680805-79-0 (2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid)

• Product Name: 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid
• CAS No: 2680805-79-0
• MF: C₁₇H₁₆N₂O₇
• MW: 360.318144798279
• CID: 5626151
• PubChem ID: 165927752
• Update Time: 2025-06-08

2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680805-79-0
• EN300-28299804
• 2-{[(benzyloxy)carbonyl](2-hydroxyethyl)amino}-5-nitrobenzoic acid
• 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid

• Inchi： 1S/C17H16N2O7/c20-9-8-18(17(23)26-11-12-4-2-1-3-5-12)15-7-6-13(19(24)25)10-14(15)16(21)22/h1-7,10,20H,8-9,11H2,(H,21,22)
• InChI Key： WGRFCTGXQVHNCM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCO)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 360.09575085g/mol
• Monoisotopic Mass: 360.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 133Ų

Additional information on 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid

2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid (CAS No. 2680805-79-0): A Comprehensive Overview

2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid (CAS No. 2680805-79-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a benzyloxy carbonyl group, a 2-hydroxyethyl amino group, and a nitrobenzoic acid moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The benzyloxy carbonyl group in the compound serves as a protecting group for the amino functionality, making it particularly useful in synthetic chemistry. This group can be selectively removed under mild conditions, allowing for the controlled release of the amino group in subsequent reactions. The 2-hydroxyethyl amino group, on the other hand, imparts hydrophilic properties to the molecule, enhancing its solubility in polar solvents and facilitating its interaction with biological systems. The nitrobenzoic acid moiety is a key feature that confers redox activity and potential pharmacological effects.

Recent research has highlighted the potential of 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid in drug discovery and development. Studies have shown that this compound exhibits promising antitumor activity by inducing apoptosis in cancer cells. The nitro group plays a crucial role in this mechanism by generating reactive oxygen species (ROS), which can lead to DNA damage and cell death. Additionally, the hydrophilic nature of the compound enhances its cellular uptake and distribution, making it an attractive candidate for targeted therapy.

In the context of chemical synthesis, 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid serves as a valuable building block for the preparation of more complex molecules. Its reactivity and functional group diversity allow for the synthesis of derivatives with tailored properties for specific applications. For instance, researchers have utilized this compound to develop novel prodrugs that are activated under specific physiological conditions, thereby improving their therapeutic efficacy and reducing side effects.

The physical and chemical properties of 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid have been extensively studied to understand its behavior in different environments. It is known to be stable under standard laboratory conditions but can undergo various transformations when exposed to specific reagents or stimuli. For example, the nitro group can be reduced to an amino group using hydrogenation methods, leading to the formation of new compounds with different biological activities.

In terms of safety and handling, 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid should be stored in a cool, dry place away from strong oxidizing agents and direct sunlight. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when handling this compound to prevent skin contact and inhalation. Additionally, it is important to follow all relevant safety guidelines and regulations when working with this chemical.

The environmental impact of 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid has also been a subject of interest. Researchers are investigating ways to synthesize this compound using green chemistry principles to minimize waste generation and reduce environmental footprint. Sustainable methods such as catalytic processes and solvent-free reactions are being explored to make the production of this compound more eco-friendly.

In conclusion, 2-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}-5-nitrobenzoic acid (CAS No. 2680805-79-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and functional groups make it an attractive candidate for drug discovery, chemical synthesis, and materials science. Ongoing research continues to uncover new properties and applications of this compound, further solidifying its importance in the field of chemistry.